Cas no 1314666-60-8 (2-(4-chloro-2,5-difluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-chloro-2,5-difluorophenyl)-2-methylpropanenitrile
• CAS No: 1314666-60-8
• MF: C₁₀H₈ClF₂N
• MW: 215.627028465271
• CID: 5833283
• PubChem ID: 84784282
• Update Time: 2025-05-25

2-(4-chloro-2,5-difluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2,5-difluorophenyl)-2-methylpropanenitrile
• EN300-1985856
• 1314666-60-8

• Inchi： 1S/C10H8ClF2N/c1-10(2,5-14)6-3-9(13)7(11)4-8(6)12/h3-4H,1-2H3
• InChI Key： PGGWNOGCBFBSPC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(C#N)(C)C)F

Computed Properties

• Exact Mass: 215.0313333g/mol
• Monoisotopic Mass: 215.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(4-chloro-2,5-difluorophenyl)-2-methylpropanenitrile

2-(4-Chloro-2,5-Difluorophenyl)-2-Methylpropanenitrile: A Comprehensive Overview

2-(4-Chloro-2,5-Difluorophenyl)-2-Methylpropanenitrile (CAS No. 1314666-60-8) is a highly specialized organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a nitrile group attached to a substituted phenyl ring. The phenyl ring is further substituted with chlorine and fluorine atoms at the 4, 2, and 5 positions, respectively. This combination of substituents imparts unique chemical and physical properties to the molecule, making it valuable in numerous chemical processes.

The nitrile group in this compound plays a crucial role in its reactivity and functionality. Nitriles are known for their ability to undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amines. In the case of 2-(4-Chloro-2,5-Difluorophenyl)-2-Methylpropanenitrile, the nitrile group can be utilized in the synthesis of more complex molecules or intermediates for pharmaceuticals and agrochemicals. Recent studies have highlighted the potential of this compound as an intermediate in the production of herbicides and insecticides due to its ability to interact with specific biochemical pathways.

The substituted phenyl ring in this compound contributes significantly to its stability and selectivity. The presence of chlorine and fluorine atoms at specific positions enhances the molecule's ability to resist certain chemical reactions while promoting others. For instance, the fluorine atoms at the 2 and 5 positions increase the molecule's lipophilicity, which is essential for its bioavailability in pharmaceutical applications. Additionally, the chlorine atom at the 4 position enhances the molecule's electron-withdrawing effects, making it more reactive towards nucleophilic substitutions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Chloro-2,5-Difluorophenyl)-2-Methylpropanenitrile using novel catalytic systems. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption. For example, researchers have developed a catalytic process using palladium catalysts that facilitates the coupling reaction between aryl halides and nitriles under mild conditions.

In terms of applications, this compound has found extensive use in the development of herbicides and insecticides. Its ability to inhibit specific enzymes involved in plant growth makes it an effective herbicide component. Similarly, its role as an intermediate in insecticide synthesis has been validated by recent field trials that demonstrate its efficacy against various agricultural pests.

Furthermore, 2-(4-Chloro-2,5-Difluorophenyl)-2-Methylpropanenitrile has shown promise in the pharmaceutical industry as a building block for drug development. Its unique structure allows for the creation of molecules with specific pharmacokinetic properties, such as improved absorption and reduced toxicity. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents targeting emerging pathogens.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that under controlled conditions, this compound undergoes rapid biodegradation without posing significant risks to aquatic ecosystems.

In conclusion, 2-(4-Chloro-2,5-Difluorophenyl)-2-Methylpropanenitrile (CAS No. 1314666-60-8) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in modern synthetic chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is expected to play an even greater role in advancing chemical innovation.